Cas no 5798-80-1 (3-bromobutan-2-ol, Mixture of diastereomers)

• Product Name: 3-bromobutan-2-ol, Mixture of diastereomers
• CAS No: 5798-80-1
• MF: C₄H₉BrO
• MW: 153.017660856247
• MDL: MFCD19301016
• CID: 2667495
• PubChem ID: 12497863
• Update Time: 2025-04-21

3-bromobutan-2-ol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-bromobutan-2-ol
• 3-Bromo-2-butanol
• threo-3-bromo-2-butanol
• 3-bromobutan-2-ol, Mixture of diastereomers
• 5798-80-1
• AKOS017514811
• SCHEMBL1712620
• DTXSID30500447
• EN300-313100
• FAA79880
• 858-198-7
• DTXCID20451257

• MDL： MFCD19301016
• Inchi： 1S/C4H9BrO/c1-3(5)4(2)6/h3-4,6H,1-2H3
• InChI Key： JCYSVJNMXBWPHS-UHFFFAOYSA-N
• SMILES： BrC(C)C(C)O

Computed Properties

• Exact Mass: 151.98400
• Monoisotopic Mass: 151.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 1.15060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins